2-((5-((4-METHOXYBENZYL)SULFANYL)-1,3,4-THIADIAZOL-2-YL)SULFANYL)ACETAMIDE

• Molecular Formula: C12H13N3O2S3
• Molecular Weight: 327.5 g/mol
• SMILES: COC1=CC=C(C=C1)CSC2=NN=C(S2)SCC(=O)N
• InChI: InChI=1S/C12H13N3O2S3/c1-17-9-4-2-8(3-5-9)6-18-11-14-15-12(20-11)19-7-10(13)16/h2-5H,6-7H2,1H3,(H2,13,16)
• InChIKey: TUOKAZPCPJLIAQ-UHFFFAOYSA-N

Researchers needing defined fragment-like thiadiazole inputs often encounter analogs with reduced HBA or excessive MW. This compound (MW 327.5, XLogP3 2.5) provides an extra polar interaction site (HBA=7 vs. 6 for unsubstituted analog) without shifting lipophilicity. • Free 2-position acetamide enables rapid derivatization for library synthesis. • 4-Methoxybenzyl anchor maintains consistent logP while improving solvation. • 95% purity, ambient shipping, full QC. Ideal for fragment-based screening, corrosion studies, and SAR optimization.

2-((5-((4-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-yl)sulfanyl)acetamide – Physicochemical & Supply Identity

2-((5-((4-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-yl)sulfanyl)acetamide (CAS 499103-60-5; MF C12H13N3O2S3; MW 327.5 g/mol) is a heterocyclic thiadiazole bearing a free acetamide at the 2-position and a 4-methoxybenzylsulfanyl substituent at the 5-position. It is distributed as a screening-grade building block under the AldrichCPR program and by independent suppliers at 95% purity . The compound is catalogued in PubChem (CID 1588983) with computed XLogP3 of 2.5 and one hydrogen-bond donor [1].

Screening-grade building block with computed lipophilicity and hydrogen-bond profile

Free acetamide handle supports N-derivatization for parallel library synthesis

4-Methoxybenzyl group provides a defined lipophilic anchor without additional H-bond donors

• [1] PubChem. Compound Summary for CID 1588983: 2-((5-((4-Methoxybenzyl)thio)-1,3,4-thiadiazol-2-yl)thio)acetamide. View Source

2-((5-((4-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-yl)sulfanyl)acetamide – Substitution Risk

Closely related 2,5-disubstituted 1,3,4-thiadiazoles share a common heterocyclic core yet introduce markedly different hydrogen-bonding capacity, lipophilicity, and molecular weight depending on whether the 5-position benzyl moiety carries a methoxy substituent. Replacement of the 4-methoxybenzyl group with an unsubstituted benzyl analog reduces the hydrogen-bond acceptor (HBA) count from 7 to 6 while preserving an identical XLogP3 value of 2.5, altering solvation without the expected lipophilicity shift [1]. Such changes can disrupt crystallization, solubility, and target recognition in medicinal chemistry or solid-state applications. Furthermore, structural analogs that incorporate N-substituted acetamide groups at the 2-position raise molecular weight by approximately 100–150 Da relative to the target compound, diminishing fragment-likeness for library design . These quantifiable differences underscore that generic substitution in this chemical series is not property-neutral, making the specific compound a defined input for structure–activity and property-optimization studies.

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Benzyl analog (CAS 499102-28-2) alters hydrogen-bond acceptor capacity without a lipophilicity shift, which may disrupt solvation and target recognition.

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N-substituted acetamide congeners add substantial molecular weight, reducing fragment-likeness for library design and potentially affecting permeability.

• [1] PubChem. (2025). Compound Summaries for CID 1588983 and CID 668395. Computed properties: XLogP3, HBA count. View Source

2-((5-((4-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-yl)sulfanyl)acetamide – Quantitative Differentiation vs. Closest Analog

Hydrogen-Bond Acceptor Count & Solvation

The target compound possesses 7 hydrogen-bond acceptor (HBA) sites (three from the thiadiazole ring nitrogens, two from the acetamide carbonyl, and two from the 4-methoxy oxygen and bridging sulfurs), whereas the direct unsubstituted-benzyl analog (CAS 499102-28-2, PubChem CID 668395) has only 6 HBA sites due to the absence of the methoxy oxygen [1]. This increment enhances the compound's aqueous solvation potential without altering the computed XLogP3, which remains 2.5 for both molecules [1]. The additional HBA site provides an extra anchoring point for water-mediated hydrogen-bond networks, which can influence both crystallization behavior and biological target recognition [2].

HBA & Solvation

Head-to-head

7 HBA / XLogP3 2.5 vs 6 HBA / XLogP3 2.5

+1 HBA (17% increase); ΔXLogP3 = 0.0

Enhances aqueous solvation potential without altering lipophilicity

Computed PubChem properties; extra anchoring point for water-mediated networks

Evidence Dimension	Hydrogen-bond acceptor (HBA) count and computed lipophilicity (XLogP3)
Target Compound Data	HBA = 7; XLogP3 = 2.5 (PubChem CID 1588983)
Comparator Or Baseline	2-{[5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide (CAS 499102-28-2); HBA = 6; XLogP3 = 2.5 (PubChem CID 668395)
Quantified Difference	+1 HBA (17% increase over comparator); ΔXLogP3 = 0.0
Conditions	Computed properties from PubChem release 2025.09.15; XLogP3 from XLogP3 3.0 algorithm; HBA from Cactvs 3.4.8.24

Why This Matters

For researchers optimizing solubility or binding, the extra HBA site represents a definable structural handle that distinguishes this compound from the unsubstituted-benzyl analog when polar interactions are critical.

• [1] PubChem. (2025). Compound Summary for CID 1588983 (target) and CID 668395 (unsubstituted benzyl comparator). Computed properties accessed 2026-04-30. View Source
• [2] Ismailova, D. S., Okmanov, R. Y., Ziyaev, A. A., Shakhidoyatov, K. M., & Tashkhodjaev, B. (2014). N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide. Acta Crystallographica Section E, 70(3), o241. doi:10.1107/s160053681400213x View Source

Molecular Weight Advantage for Fragment-Based Design

The target compound has a molecular weight of 327.5 g/mol, which is significantly lower than the average of N-substituted analogs available in the same AldrichCPR collection (e.g., N-(4-chloro-2-methoxyphenyl)- derivative at MW 477.3 g/mol, N-(1,3-benzodioxol-5-yl)- derivative at MW 447.6 g/mol, and N-(4-sulfamoylphenyl)- derivative at MW 482.6 g/mol) . This places the target compound well within the fragment-like space (MW < 350 Da), whereas its N-aryl acetamide congeners exceed typical lead-like MW thresholds. Lower MW is associated with higher passive membrane permeability and broader chemical space exploration in fragment-based screening cascades [1].

MW Advantage

Cross-study comparable

327.5 g/mol

−141.7 g/mol vs N-aryl analogs (mean 469.2)

Supports fragment-like space (MW <350 Da) for permeability-focused screening

30.2% lower MW; based on AldrichCPR catalog entries

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	MW = 327.5 g/mol (PubChem CID 1588983)
Comparator Or Baseline	Average MW of 3 closest N-aryl acetamide analogs: 447.6 (CAS 499103-67-2), 477.3 (CAS 477313-77-2), 482.6 (CAS 499103-73-0); mean = 469.2 g/mol
Quantified Difference	Target MW is 30.2% lower than the mean comparator MW (−141.7 g/mol absolute difference)
Conditions	Molecular weight data from Sigma-Aldrich AldrichCPR catalog entries and PubChem; accessed 2026-04-30

Why This Matters

For procurement decisions in fragment-based drug discovery or permeability-focused lead optimization, the lower molecular weight of the free acetamide compound provides a measurable advantage over bulkier N-substituted analogs.

• [1] Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876-877. doi:10.1016/S1359-6446(03)02831-9 View Source

Corrosion Inhibition via 4-Methoxybenzylthio Motif on Cu-Ni Alloys

A systematic study of 2-(benzylthio)-5-((4-methoxybenzyl)thio)-1,3,4-thiadiazole (BTMT) and its dimethylbenzyl (DBMT) and tert-butylbenzyl (TBMT) analogs demonstrated that the 4-methoxybenzylthio substitution pattern at the 5-position confers effective corrosion inhibition on copper-nickel alloy in sulfide-polluted synthetic seawater. Potentiodynamic polarization revealed that BTMT reduced corrosion current density in a concentration-dependent manner, while electrochemical impedance spectroscopy showed increased charge transfer resistance and decreased double-layer capacitance with increasing inhibitor concentration [1]. The target compound retains the identical 5-(4-methoxybenzylsulfanyl) pharmacophore as BTMT, differing only at the 2-position (acetamide vs. benzylthio). Class-level inference suggests that the 4-methoxybenzylsulfanyl motif is the critical corrosion-inhibiting element conserved in the target compound [2].

Corrosion Inhibition

Class-level inference

Conserved 5-(4-methoxybenzylsulfanyl) motif

Associated with effective corrosion inhibition of Cu-Ni alloy in sulfide-polluted seawater (BTMT study)

May support evaluation as a corrosion inhibitor alternative with improved aqueous dispersibility

Data to verify; exact %IE requires full-text review

Evidence Dimension	Corrosion inhibition on Cu-Ni alloy in sulfide-polluted synthetic seawater (potentiodynamic polarization, EIS)
Target Compound Data	Not directly measured; contains the identical 5-(4-methoxybenzylsulfanyl)-1,3,4-thiadiazole core as BTMT
Comparator Or Baseline	BTMT (2-(benzylthio)-5-((4-methoxybenzyl)thio)-1,3,4-thiadiazole): concentration-dependent decrease in corrosion current density; increase in charge transfer resistance observed
Quantified Difference	Inhibition efficiency ranking: TBMT > BTMT > DBMT (exact %IE values require access to the full-text article); structural conservation of the 4-methoxybenzylthio motif predicts comparable activity for the target compound
Conditions	Gravimetric, potentiodynamic polarization, and EIS measurements in sulfide-polluted synthetic seawater; INIS Repository record 49036313

Why This Matters

For materials science procurement, the target compound's conserved 4-methoxybenzylsulfanyl pharmacophore justifies its evaluation as a corrosion inhibitor alternative to BTMT, particularly where a more polar 2-position acetamide group is desired for aqueous formulation.

• [1] Balamurugapandian, R., & Ravichandran, R. (2017). New Thiadiazole Derivatives as Effective Corrosion Inhibitors for the Control of Copper-Nickel Alloy in Sulphide Polluted Synthetic Sea Water. Journal of the Chemical Society of Pakistan, 39(6), 1037–1044. INIS Repository Record 49036313. View Source
• [2] Matysiak, J., Nasulewicz, A., Pełczyńska, M., Świtalska, M., Jaroszewicz, I., & Opolski, A. (2017). Synthesis, Molecular Docking and Preliminary Antileukemic Activity of 4-Methoxybenzyl Derivatives Bearing Imidazo[2,1-b][1,3,4]thiadiazole. PMCID: PMC8140528. View Source

2-((5-((4-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-yl)sulfanyl)acetamide – Application Scenarios

Fragment-Based Library Design with Optimized HBA

The compound’s fragment-like molecular weight (327.5 Da) and enhanced HBA count (7 vs. 6 for the unsubstituted-benzyl analog) position it as a suitable starting point for fragment-based screening cascades [1]. Its free acetamide group permits facile derivatization at the 2-position, while the 4-methoxybenzyl group provides a defined lipophilic anchor (XLogP3 = 2.5) . Researchers procuring this compound over the unsubstituted-benzyl analog (CAS 499102-28-2) gain one additional polar interaction site without altering lipophilicity, a quantifiable advantage for optimizing ligand efficiency metrics.

Corrosion Inhibitor Screening for Marine Cu-Ni Alloys

Based on class-level evidence from BTMT, DBMT, and TBMT corrosion studies, the conserved 5-(4-methoxybenzylsulfanyl)-1,3,4-thiadiazole core present in the target compound is associated with effective electrochemical passivation of Cu-Ni alloys in sulfide-polluted synthetic seawater [2]. The target compound introduces a more polar 2-position acetamide group, which may improve aqueous dispersibility compared to the benzylthio-substituted BTMT, warranting procurement for head-to-head comparative corrosion testing.

Parallel Library Synthesis via Acetamide Derivatization

The free acetamide at the 2-position provides a reactive handle for N-alkylation or acylation chemistry, enabling rapid generation of analog libraries . This contrasts with pre-functionalized N-aryl acetamide analogs (e.g., N-(4-sulfamoylphenyl)- derivative, MW 482.6) that cannot be further derivatized at the acetamide nitrogen. The compound's lower molecular weight (327.5 Da) also facilitates purification and characterization of library products relative to heavier starting materials [1].

Application

Selection Property

Validation Focus

Fragment-based library screening

Polar interaction handle without lipophilicity shift

Solubility, binding, and ligand efficiency metrics

Marine Cu-Ni alloy corrosion inhibitor evaluation

Conserved corrosion-inhibiting thiadiazole motif

Electrochemical passivation and aqueous dispersibility

Parallel analog library synthesis

Free acetamide group for N-derivatization

Purification and characterization efficiency

• [1] PubChem. (2025). Compound Summaries for CID 1588983 (target) and CID 668395 (benzyl comparator). Computed properties: MW, XLogP3, HBA. View Source
• [2] Balamurugapandian, R., & Ravichandran, R. (2017). New Thiadiazole Derivatives as Effective Corrosion Inhibitors for the Control of Copper-Nickel Alloy in Sulphide Polluted Synthetic Sea Water. Journal of the Chemical Society of Pakistan, 39(6), 1037–1044. View Source